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Compound of Interest

Compound Name: Bismuth iodide

CAS No.: 12262-07-6

Cat. No.: B085570

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The search for next-generation semiconductor materials for optoelectronic applications has led

to significant interest in bismuth-based compounds as non-toxic and stable alternatives to lead-

halide perovskites. Among these, bismuth iodide (BiI₃) has been a subject of intense

research. This guide provides an objective comparison of the defect tolerance and performance

of bismuth iodide against its key alternatives, namely bismuth oxyiodide (BiOI) and lead-

halide perovskites, supported by experimental data.

At a Glance: Performance Comparison
A critical aspect of a semiconductor's performance in optoelectronic devices is its ability to

tolerate intrinsic and extrinsic defects. The following table summarizes key performance metrics

that reflect the defect tolerance of bismuth iodide and its alternatives.
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Property
Bismuth Iodide
(BiI₃)

Bismuth Oxyiodide
(BiOI)

Lead-Halide
Perovskites (e.g.,
MAPbI₃)

Defect Density
High (can be >10¹⁶

cm⁻³)

Low (tolerant to

antisite and vacancy

defects)[1][2]

Relatively high but

often "shallow"

defects (10¹³–10¹⁷

cm⁻³)[3]

Carrier Mobility

Single Crystal: up to

260 cm²V⁻¹s⁻¹

(electron)[4]; Thin

Film: Lower

Thin Film: ~3

cm²V⁻¹s⁻¹ at 295 K[5]

[6]

Thin Film: 1-100

cm²V⁻¹s⁻¹[7][8]

Carrier Lifetime

Single Crystal: ~1.3-

1.5 ns[9]; Thin Film:

180-240 ps[9]

>1 ns[10]
Long (>1 µs) in thin

films[11]

Power Conversion

Efficiency (PCE)
Low (~1.5%)[12]

Moderate (~1-2%)[12]

[13]

High (>25%)[14][15]

[16][17]

The Controversy of Defect Tolerance in Bismuth
Iodide
The concept of "defect tolerance" in semiconductors refers to the ability of a material to

maintain its desirable electronic properties even in the presence of a significant concentration

of defects. This property is a hallmark of lead-halide perovskites, contributing to their

remarkable efficiencies.

For bismuth iodide, the situation is more complex. While the presence of the Bi³⁺ 6s² lone pair

was initially thought to confer defect tolerance, experimental evidence suggests that BiI₃ is not

inherently defect-tolerant. Intrinsic point defects in BiI₃ can create deep energy levels within the

band gap, acting as non-radiative recombination centers that are detrimental to device

performance.

In contrast, bismuth oxyiodide (BiOI) has demonstrated superior defect tolerance.[1][2]

Theoretical and experimental studies have shown that the most common defects in BiOI, such
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as iodine vacancies and oxygen antisite defects, tend to create shallow energy levels that do

not significantly impede charge carrier transport.[10] This inherent tolerance to defects makes

BiOI a more promising candidate for efficient optoelectronic devices compared to BiI₃.

Visualizing the Defect Landscape
The following diagrams, generated using the DOT language, illustrate key concepts related to

the crystal structure, defect tolerance mechanisms, and experimental characterization of these

materials.
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Crystal Structure and Common Point Defects in Bismuth Iodide
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Mechanism of Defect Tolerance: BiOI vs. BiI₃

Bismuth Oxyiodide (BiOI) Bismuth Iodide (BiI₃)
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Experimental Workflow for Defect Characterization

Sample Preparation
(Thin Film/Single Crystal)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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